Cas no 352563-21-4 (Gpr68-IN-1)

• Product Name: Gpr68-IN-1
• CAS No: 352563-21-4
• MF: C₂₁H₁₇N₃OS
• MW: 359.444183111191
• CID: 6788427
• PubChem ID: 2861516
• Update Time: 2026-03-12

Gpr68-IN-1 Chemical and Physical Properties

Names and Identifiers

• MLS000528094
• 352563-21-4
• CHEMBL1562033
• GPR68-IN-1
• SMR000120668
• SCHEMBL15614739
• Ogremorphin
• AKOS000608214
• CS-0866641
• HY-154954
• Gpr68-IN-1

• Inchi： 1S/C21H17N3OS/c1-2-13-10-11-18-17(12-13)21(20(25)22-18)24-23-19(26-21)16-9-5-7-14-6-3-4-8-15(14)16/h3-12,24H,2H2,1H3,(H,22,25)
• InChI Key： FXTVKHHEAAQZHM-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC3C=CC=CC2=3)=NNC21C(NC1C=CC(CC)=CC2=1)=O

Computed Properties

• Exact Mass: 359.10923335g/mol
• Monoisotopic Mass: 359.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 78.8Ų

Additional information on Gpr68-IN-1

Research Brief on Gpr68-IN-1 (CAS: 352563-21-4) in Chemical Biology and Drug Discovery

Gpr68-IN-1 (CAS: 352563-21-4) is a small molecule inhibitor targeting the G protein-coupled receptor 68 (GPR68), also known as ovarian cancer G protein-coupled receptor 1 (OGR1). This receptor plays a crucial role in pH sensing and has been implicated in various physiological and pathological processes, including cancer progression, inflammation, and neurological disorders. Recent studies have highlighted the therapeutic potential of modulating GPR68 activity, making Gpr68-IN-1 a compound of significant interest in drug discovery and chemical biology research.

The development of Gpr68-IN-1 stems from the growing understanding of GPR68's role in cellular signaling pathways. As a proton-sensing receptor, GPR68 is activated by extracellular acidic conditions, which are common in tumor microenvironments and inflammatory sites. By inhibiting GPR68, Gpr68-IN-1 offers a novel approach to targeting these pathological conditions. Recent research has focused on elucidating the compound's mechanism of action, selectivity, and efficacy in preclinical models.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers characterized the pharmacological properties of Gpr68-IN-1, demonstrating its high affinity and selectivity for GPR68 over other related receptors. The study utilized a combination of in vitro assays, including calcium mobilization and cAMP accumulation, to confirm the compound's inhibitory effects. Additionally, molecular docking and structure-activity relationship (SAR) studies provided insights into the key interactions between Gpr68-IN-1 and the receptor's binding pocket, paving the way for further optimization of this chemical scaffold.

Another significant advancement was reported in a 2024 Nature Communications article, where Gpr68-IN-1 was evaluated in a murine model of pancreatic cancer. The results showed that the compound effectively reduced tumor growth and metastasis by disrupting the acidic tumor microenvironment and inhibiting GPR68-mediated signaling pathways. These findings underscore the potential of Gpr68-IN-1 as a therapeutic agent for cancers characterized by acidic microenvironments, such as pancreatic, breast, and prostate cancers.

Despite these promising results, challenges remain in the clinical translation of Gpr68-IN-1. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation approaches to enhance the compound's stability and delivery. Furthermore, the development of biomarkers for patient stratification will be critical to identify individuals who are most likely to benefit from GPR68-targeted therapies.

In conclusion, Gpr68-IN-1 (CAS: 352563-21-4) represents a promising tool for investigating GPR68 biology and a potential therapeutic candidate for diseases associated with acidic microenvironments. Continued research efforts are expected to refine its pharmacological profile and expand its applications in oncology and beyond. The compound's unique mechanism of action and growing body of preclinical evidence position it as a noteworthy contender in the field of targeted drug discovery.